Cas no 930396-05-7 (2-Fluoro-5-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Aniline)

• Product Name: 2-Fluoro-5-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Aniline
• CAS No: 930396-05-7
• MF: C₁₃H₁₅FN₄
• MW: 246.283405542374
• MDL: MFCD09389748
• CID: 3155335
• PubChem ID: 16228001
• Update Time: 2025-07-28

2-Fluoro-5-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline
• 930396-05-7
• CS-0022279
• 2-fluoro-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
• CCG-290963
• F8889-9219
• Benzenamine, 2-fluoro-5-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-
• EN300-27719
• Z235346983
• AKOS000117965
• 971-821-8
• 2-fluoro-5-(5H,6H,7H,8H,9H-(1,2,4)triazolo(4,3-a)azepin-3-yl)aniline
• 2-Fluoro-5-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Aniline

• MDL： MFCD09389748
• Inchi： 1S/C13H15FN4/c14-10-6-5-9(8-11(10)15)13-17-16-12-4-2-1-3-7-18(12)13/h5-6,8H,1-4,7,15H2
• InChI Key： RRXQJLGCKJJLNO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1=NN=C2CCCCCN21

Computed Properties

• Exact Mass: 246.12807466Da
• Monoisotopic Mass: 246.12807466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų